
Chemical properties and reactivity of 4-
Iodophthalonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Iodophthalonitrile

Cat. No.: B1587499 Get Quote

An In-depth Technical Guide to the Chemical Properties and Reactivity of 4-Iodophthalonitrile

Introduction
4-Iodophthalonitrile (1,2-Dicyano-4-iodobenzene) is a versatile aromatic building block of

significant interest in materials science and synthetic chemistry. Characterized by a benzene

ring substituted with two adjacent nitrile groups and an iodine atom, its unique electronic and

steric properties make it a valuable precursor for a range of functional molecules. The electron-

withdrawing nature of the twin nitrile groups activates the benzene ring, while the carbon-iodine

bond provides a reactive site for sophisticated chemical transformations. This guide offers a

comprehensive exploration of the synthesis, physicochemical properties, and key reactivity

patterns of 4-Iodophthalonitrile, providing researchers, scientists, and drug development

professionals with field-proven insights and detailed experimental frameworks.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. 4-Iodophthalonitrile is a solid at room

temperature, typically appearing as a light yellow to brown crystalline powder. Key quantitative

data are summarized below for easy reference.
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Property Value Source

CAS Number 69518-17-8 [1]

Molecular Formula C₈H₃IN₂ [2]

Molecular Weight 254.03 g/mol [1][2]

Melting Point 140-142 °C [1][2][3]

Appearance
Light yellow to brown

crystalline powder

SMILES String Ic1ccc(C#N)c(c1)C#N [1]

InChI Key
OOHQHYJZUSXMFD-

UHFFFAOYSA-N
[1]

Synthesis of 4-Iodophthalonitrile
The most established route for synthesizing 4-Iodophthalonitrile is via a Sandmeyer-type

reaction, starting from the readily available 4-aminophthalonitrile. This process involves the

diazotization of the primary amine followed by displacement with iodide.

Workflow for Synthesis
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Step 1: Amine Bisulfate Formation

Step 2: Diazotization

Step 3: Iodide Displacement

Step 4: Purification

4-Aminophthalonitrile

Conc. H₂SO₄ (cool, <25°C)

Amine Bisulfate Precipitate

 Add Ice Water (<15°C)

Amine Bisulfate Slurry

NaNO₂ Solution (0-10°C)

Diazonium Salt Solution

 Controlled Addition

Urea (Quench excess HNO₂)

Diazonium Salt Solution

Potassium Iodide (KI) Solution

Crude 4-Iodophthalonitrile (Precipitate)

 Pour & Stir
(N₂ evolution)

Crude Product

Wash with:
1. 10% NaHSO₃

2. Sat. NaHCO₃

3. Water

Recrystallize (Ethanol-Water)

Pure 4-Iodophthalonitrile
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Copper Cycle

Cu-C≡C-R²

R¹-I
(4-Iodophthalonitrile)

H-C≡C-R²
(Alkyne)Cu(I) Base R¹-C≡C-R²
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R¹-X
(4-Iodophthalonitrile)

R²-B(OR)₂
(Boronic Acid/Ester)

Base (e.g., K₂CO₃)

+ OH⁻

[R²-B(OR)₂(OH)]⁻

R¹-R²

Metal
(e.g., Zn, Cu, Co)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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